Cas no 2003337-14-0 (Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl-)

• Product Name: Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl-
• CAS No: 2003337-14-0
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5285386
• Update Time: 2025-07-15

Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl-

• Inchi： 1S/C10H17ClO/c1-3-4-5-10(8-11)6-7-12-9(10)2/h3,9H,1,4-8H2,2H3
• InChI Key： HVJBYZFBAXQNIH-UHFFFAOYSA-N
• SMILES： O1CCC(CCC=C)(CCl)C1C

Additional information on Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl-

Research Brief on Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl- (CAS: 2003337-14-0) in Chemical Biology and Pharmaceutical Applications

The compound Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl- (CAS: 2003337-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the versatility of this furan derivative as a key intermediate in the synthesis of complex bioactive molecules. Its chloromethyl and butenyl functional groups make it a valuable scaffold for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of potential antiviral and anticancer agents, demonstrating its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the development of small-molecule inhibitors targeting specific protein-protein interactions. The research team reported that derivatives of 2003337-14-0 showed promising activity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that this furan derivative could serve as a valuable starting point for the development of new anticancer therapies.

In addition to its potential therapeutic applications, recent investigations have focused on optimizing the synthetic routes for this compound. A team from MIT developed a more efficient, scalable synthesis method that reduces the number of steps and improves overall yield. This advancement is particularly significant for potential industrial-scale production, addressing one of the key challenges in translating laboratory findings to clinical applications.

The compound's mechanism of action appears to involve multiple biological pathways, as evidenced by recent proteomics studies. Researchers have identified several potential protein targets that interact with derivatives of 2003337-14-0, providing insights into its biological activity at the molecular level. These findings open new avenues for structure-activity relationship studies and rational drug design.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic properties and toxicity profile. Current research efforts are focused on addressing these gaps through comprehensive in vitro and in vivo studies. Preliminary data suggest that structural modifications can significantly influence the compound's metabolic stability and tissue distribution, highlighting the importance of continued medicinal chemistry optimization.

Looking forward, the unique structural features of Furan, 3-(3-buten-1-yl)-3-(chloromethyl)tetrahydro-2-methyl- position it as a valuable tool in chemical biology and a promising lead compound in drug discovery. Future research directions may include exploring its potential in combination therapies, investigating its activity against emerging viral pathogens, and developing more potent and selective derivatives through computational chemistry approaches.